Cas no 1956306-12-9 (2-Amino-3-(4-chloro-3-(trifluoromethyl)phenyl)propanoic acid hydrochloride)

• Product Name: 2-Amino-3-(4-chloro-3-(trifluoromethyl)phenyl)propanoic acid hydrochloride
• CAS No: 1956306-12-9
• MF: C₁₀H₁₀Cl₂F₃NO₂
• MW: 304.093111515045
• CID: 4937263
• Update Time: 2025-10-29

2-Amino-3-(4-chloro-3-(trifluoromethyl)phenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(4-chloro-3-(trifluoromethyl)phenyl)propanoic acid hydrochloride

• Inchi： 1S/C10H9ClF3NO2.ClH/c11-7-2-1-5(4-8(15)9(16)17)3-6(7)10(12,13)14;/h1-3,8H,4,15H2,(H,16,17);1H
• InChI Key： BXJBTUQBBFAZSR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)CC(C(=O)O)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-3-(4-chloro-3-(trifluoromethyl)phenyl)propanoic acid hydrochloride

Research Brief on 2-Amino-3-(4-chloro-3-(trifluoromethyl)phenyl)propanoic acid hydrochloride (CAS: 1956306-12-9)

The compound 2-Amino-3-(4-chloro-3-(trifluoromethyl)phenyl)propanoic acid hydrochloride (CAS: 1956306-12-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and chloro substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key areas of interest is the compound's role as a building block in the synthesis of bioactive peptides and small-molecule drugs. Researchers have demonstrated its utility in the design of potent inhibitors targeting specific enzymes involved in inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of peptide analogs that exhibited enhanced binding affinity and selectivity for target proteins, paving the way for the development of next-generation therapeutics.

In addition to its synthetic applications, 2-Amino-3-(4-chloro-3-(trifluoromethyl)phenyl)propanoic acid hydrochloride has been investigated for its pharmacokinetic properties. Recent preclinical studies have shown that the compound possesses favorable absorption and distribution profiles, with minimal off-target effects. These findings were corroborated by in vivo experiments, where the compound demonstrated significant bioavailability and stability in physiological conditions, making it a viable candidate for further drug development.

Another notable advancement is the exploration of this compound's potential in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported its conjugation with nanoparticles to enhance the specificity and efficacy of therapeutic agents. The study revealed that the compound's unique chemical structure facilitated efficient loading and controlled release of drugs, thereby improving therapeutic outcomes in experimental models of cancer and autoimmune diseases.

Despite these promising developments, challenges remain in optimizing the compound's synthetic routes and scaling up production. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its synthesis while maintaining high yields and purity. Collaborative research between academia and industry has been instrumental in addressing these challenges, with several patents filed in the past year for improved synthetic methodologies.

In conclusion, 2-Amino-3-(4-chloro-3-(trifluoromethyl)phenyl)propanoic acid hydrochloride (CAS: 1956306-12-9) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to drug delivery, underscore its potential as a cornerstone in the development of innovative therapeutics. Future research is expected to further explore its mechanistic insights and expand its therapeutic repertoire, solidifying its role in advancing medical science.